Cas no 1187170-54-2 (2-(2,6-Dimethylbenzoyl)-3-methylpyridine)

• Product Name: 2-(2,6-Dimethylbenzoyl)-3-methylpyridine
• CAS No: 1187170-54-2
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD13152830
• CID: 4684876
• Update Time: 2025-05-20

2-(2,6-Dimethylbenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethylbenzoyl)-3-methylpyridine
• (2,6-Dimethylphenyl)(3-methylpyridin-2-yl)methanone

• MDL： MFCD13152830
• Inchi： 1S/C15H15NO/c1-10-6-4-7-11(2)13(10)15(17)14-12(3)8-5-9-16-14/h4-9H,1-3H3
• InChI Key： WXUQUEIVIXWBQF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CN=1)C1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,6-Dimethylbenzoyl)-3-methylpyridine

Introduction to 2-(2,6-Dimethylbenzoyl)-3-methylpyridine (CAS No. 1187170-54-2)

2-(2,6-Dimethylbenzoyl)-3-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187170-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and functional properties. The presence of both benzoyl and methyl substituents on the pyridine ring endows it with distinct chemical reactivity and potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of 2-(2,6-Dimethylbenzoyl)-3-methylpyridine consists of a pyridine core substituted at the 2-position with a 2,6-dimethylbenzoyl group and at the 3-position with a methyl group. This arrangement creates a rigid framework that can interact favorably with biological targets, such as enzymes and receptors. The benzoyl moiety is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity in drug design. Meanwhile, the methyl groups contribute to steric hindrance and can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have shown that compounds incorporating the pyridine scaffold exhibit a wide range of effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2,6-Dimethylbenzoyl)-3-methylpyridine may confer unique pharmacological profiles that make it a promising candidate for further investigation.

One of the most compelling aspects of 2-(2,6-Dimethylbenzoyl)-3-methylpyridine is its potential as a building block for more complex drug molecules. Its rigid structure allows for modifications at various positions without disrupting the core pharmacophore, enabling chemists to design derivatives with enhanced potency and selectivity. This flexibility has been exploited in several research projects aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Virtual screening techniques have been employed to identify potential binding interactions between 2-(2,6-Dimethylbenzoyl)-3-methylpyridine and target proteins. These studies have hinted at its potential role in modulating enzyme activity and receptor function, which could be exploited for therapeutic purposes.

The synthesis of 2-(2,6-Dimethylbenzoyl)-3-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2,6-dimethylbenzoyl group at the 2-position of the pyridine ring typically involves acylation reactions, while the addition of the methyl group at the 3-position can be achieved through alkylation or other functional group transformations. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

Evaluation of the physicochemical properties of 2-(2,6-Dimethylbenzoyl)-3-methylpyridine is essential for understanding its behavior in biological systems. Parameters such as solubility, partition coefficient (logP), and metabolic stability provide valuable insights into its pharmacokinetic profile. These properties are often optimized during drug development to ensure adequate absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

Current research is focused on elucidating the mechanism of action of pyridine derivatives, including 2-(2,6-Dimethylbenzoyl)-3-methylpyridine, by which they exert their biological effects. Preclinical studies have demonstrated that certain pyridine-based compounds can inhibit specific enzymatic pathways or modulate receptor signaling. For instance, some derivatives have shown promise in inhibiting kinases involved in cancer progression or enzymes implicated in inflammatory diseases.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like 2-(2,6-Dimethylbenzoyl)-3-methylpyridine. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, identifying hits with promising activity that can be further optimized through structure-activity relationship (SAR) studies.

Future directions in the study of 2-(2,6-Dimethylbenzoyl)-3-methylpyridine include exploring its potential as an intermediate in synthesizing more complex molecules with improved pharmacological properties. Additionally, investigating its interactions with biological targets at a molecular level will provide deeper insights into its mode of action and help guide further development efforts.

The versatility of pyridine derivatives makes them invaluable tools in medicinal chemistry. Their ability to serve as scaffolds for drug design offers numerous opportunities for developing new treatments across various therapeutic areas. As research continues to uncover new applications for compounds like 2-(2,6-Dimethylbenzoyl)-3-methylpyridine, their significance in advancing pharmaceutical innovation is undeniable.